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Compound of Interest

Compound Name: Butanenitrile, 4-azido-3-hydroxy-

Cat. No.: B8642309 Get Quote

4-Azido-3-hydroxybutanenitrile: A Technical
Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-azido-3-hydroxybutanenitrile, a key

chemical intermediate in the synthesis of pharmacologically active compounds. This document

consolidates available information on its chemical properties, synthesis, and applications, with

a focus on its role in the production of (R/S)-4-amino-3-hydroxybutanoic acid (GABOB), a

compound with known neuromodulator, anti-epileptic, and hypotensive activity.

Chemical and Physical Properties
Quantitative data for 4-azido-3-hydroxybutanenitrile is not readily available from commercial

suppliers. The information below is based on publicly accessible chemical databases.
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Property Value Source

CAS Number 117691-01-7 Chemsrc[1]

Molecular Formula C₄H₆N₄O Chemsrc[1]

Molecular Weight 126.117 g/mol Chemsrc[1]

Density Not Available Chemsrc[1]

Boiling Point Not Available Chemsrc[1]

Melting Point Not Available Chemsrc[1]

Flash Point Not Available Chemsrc[1]

Commercial Availability and Suppliers
As of late 2025, 4-azido-3-hydroxybutanenitrile is not widely listed in the catalogs of major

chemical suppliers. Its availability is likely limited to custom synthesis or specialized chemical

providers. Researchers interested in acquiring this compound may need to engage with

contract research organizations (CROs) or chemical synthesis companies for on-demand

production. One potential, though unconfirmed, source mentioned in chemical databases is

Shanghai Nianxing Industrial Co., Ltd., however, direct product listings are not available.

Synthesis of 4-Azido-3-hydroxybutanenitrile
The primary synthetic route to 4-azido-3-hydroxybutanenitrile involves a two-step process

starting from allyl cyanide. This method is cited in academic literature as a key part of the total

synthesis of GABOB.[2]

Experimental Protocol:
Step 1: Epoxidation of Allyl Cyanide to Oxiranylacetonitrile

Dissolve allyl cyanide in a suitable solvent such as dichloromethane.

Add an epoxidizing agent, for example, meta-chloroperoxybenzoic acid (m-CPBA), portion-

wise at a controlled temperature, typically 0 °C, to manage the exothermic reaction.
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The reaction can be promoted using ultrasonication to improve efficiency.[2]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction and wash the organic layer with a sodium bicarbonate

solution to remove acidic byproducts.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield crude oxiranylacetonitrile.

Step 2: Azide Opening of Oxiranylacetonitrile

Dissolve the crude oxiranylacetonitrile in a polar aprotic solvent like dimethylformamide

(DMF).

Add sodium azide (NaN₃) to the solution.

Heat the reaction mixture to facilitate the nucleophilic ring-opening of the epoxide by the

azide ion.

Monitor the reaction by TLC until the starting material is consumed.

After cooling, dilute the reaction mixture with water and extract the product with a suitable

organic solvent, such as ethyl acetate.

Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The resulting crude 4-azido-3-hydroxybutanenitrile can be purified by column

chromatography on silica gel.
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Synthetic pathway to 4-azido-3-hydroxybutanenitrile.

Application in the Synthesis of GABOB
The primary utility of 4-azido-3-hydroxybutanenitrile for researchers in drug development is its

role as a direct precursor to (R/S)-4-amino-3-hydroxybutanoic acid (GABOB).[2][3] GABOB is a

gamma-aminobutyric acid (GABA) analogue with demonstrated biological activity.

Experimental Protocol:
Step 3: Reduction of the Azide and Hydrolysis of the Nitrile

Dissolve 4-azido-3-hydroxybutanenitrile in a suitable solvent, such as methanol or ethanol.

Add a catalyst, typically palladium on carbon (Pd/C).

Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator)

to reduce the azide group to a primary amine.

Following the reduction, add an aqueous acid (e.g., hydrochloric acid) to the reaction

mixture.

Heat the mixture to reflux to facilitate the hydrolysis of the nitrile group to a carboxylic acid.

After cooling, the product can be isolated and purified by ion-exchange chromatography.
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Workflow for the synthesis of GABOB.

Biological Activity and Signaling Pathways
Currently, there is no published research detailing the direct biological activity or the

involvement of 4-azido-3-hydroxybutanenitrile in specific signaling pathways. Its significance in

a biological context is derived from its utility as a precursor to the biologically active molecule,

GABOB.

The azide and nitrile functional groups are present in various FDA-approved pharmaceuticals

and are often used as bioisosteres for other functional groups.[4][5] However, organic azido

compounds can also be a concern as potential mutagens, particularly as impurities in drug

substances.[6] Therefore, any application of 4-azido-3-hydroxybutanenitrile would require

careful toxicological assessment.
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Safety Information
A specific Safety Data Sheet (SDS) for 4-azido-3-hydroxybutanenitrile is not publicly available.

Based on its functional groups, the compound should be handled with caution in a well-

ventilated fume hood.

Azide Group: Organic azides can be energetic and potentially explosive, especially with

heating or shock. They are also potentially mutagenic.

Nitrile Group: Nitrile compounds can be toxic and may release hydrogen cyanide upon

hydrolysis.

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times.

This guide is intended for informational purposes for a research audience. All laboratory work

should be conducted by trained professionals with appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial availability and suppliers of 4-azido-3-
hydroxybutanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8642309#commercial-availability-and-suppliers-of-4-
azido-3-hydroxybutanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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